Cas no 89199-80-4 (2-Tridecynoic acid, methyl ester)

• Product Name: 2-Tridecynoic acid, methyl ester
• CAS No: 89199-80-4
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 609197
• PubChem ID: 71322615
• Update Time: 2025-04-19

2-Tridecynoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Tridecynoic acid, methyl ester
• methyl tridec-2-ynoate
• DTXSID60752275
• 89199-80-4

• Inchi： 1S/C14H24O2/c1-3-4-5-6-7-8-9-10-11-12-13-14(15)16-2/h3-11H2,1-2H3
• InChI Key： KQGRMRJGDABTAW-UHFFFAOYSA-N
• SMILES： O(C)C(C#CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 224.177630004g/mol
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 26.3Ų